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Introduction

Cholecystokinin (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal
and central nervous systems.[1] It exerts its effects through two primary G protein-coupled
receptors (GPCRs): CCK1 receptor (CCK1R, formerly CCK-A) and CCK2 receptor (CCK2R,
formerly CCK-B).[1][2] CCK1R is found predominantly in peripheral tissues like the pancreas
and gallbladder, while CCK2R is widespread in the brain and stomach.[2] These receptors are
involved in various physiological processes, including digestion, satiety, anxiety, and pain
modulation.[2][3] Consequently, they are significant targets for drug discovery.

This document provides a detailed protocol for a competitive radioligand binding assay to
determine the affinity of test compounds, such as Boc-CCK-3, for cholecystokinin receptors.
The assay measures the ability of an unlabeled compound to displace a specific radiolabeled
ligand from the receptor.

Cholecystokinin Receptor Signaling Pathway

Upon agonist binding, CCK receptors undergo a conformational change and activate
intracellular signaling cascades. Both CCK1R and CCK2R can couple to Gq proteins, leading
to the activation of Phospholipase C3 (PLCp).[4] PLCP hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers
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the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[5]
These pathways ultimately regulate a host of cellular functions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cholecystokinin (CCK) assays - PubMed [pubmed.ncbi.nim.nih.gov]

2. What are CCK receptor antagonists and how do they work? [synapse.patsnap.com]

3. Cholecystokinin activates a variety of intracellular signal transduction mechanisms in
rodent pancreatic acinar cells - PubMed [pubmed.nchbi.nlm.nih.gov]

e 4. Frontiers | Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular
Processes [frontiersin.org]

e 5. innoprot.com [innoprot.com]

 To cite this document: BenchChem. [Application Note: Protocol for Cholecystokinin Receptor
Binding Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192742#protocol-for-cholecystokinin-receptor-
binding-assay-using-boc-cck-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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